Cas no 2348294-08-4 (tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate)
Technical Introduction:
tert-Butyl (2R)-2-amino-4,4,4-trifluorobutanoate is a chiral fluorinated building block widely used in pharmaceutical and agrochemical synthesis. The tert-butyl ester group enhances stability and solubility, facilitating handling and storage, while the (2R)-configuration ensures stereoselective applications. The trifluoromethyl moiety imparts unique electronic and lipophilic properties, making it valuable for modifying bioavailability and metabolic stability in drug candidates. This compound is particularly useful in peptidomimetics and protease inhibitor development. Its high purity and well-defined stereochemistry support reproducible results in asymmetric synthesis. The combination of fluorine substitution and ester protection offers versatility in further functionalization under mild conditions.
2348294-08-4 structure
Product Name:tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate
CAS No:2348294-08-4
MF:C8H14F3NO2
MW:213.197473049164
MDL:MFCD34602424
CID:5165020
PubChem ID:26985916
Update Time:2026-03-04
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester
- tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate
-
- MDL: MFCD34602424
- Inchi: 1S/C8H14F3NO2/c1-7(2,3)14-6(13)5(12)4-8(9,10)11/h5H,4,12H2,1-3H3/t5-/m1/s1
- InChI Key: TWAWKELJYPDHJO-RXMQYKEDSA-N
- SMILES: C(OC(C)(C)C)(=O)[C@H](N)CC(F)(F)F
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1125913-500mg |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 95% | 500mg |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125913-1g |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 95% | 1g |
$3225 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125913-5g |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 95% | 5g |
$11115 | 2024-07-28 | |
| Enamine | EN300-28273214-1g |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate |
2348294-08-4 | 1g |
$2221.0 | 2023-09-09 | ||
| Enamine | EN300-28273214-5g |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate |
2348294-08-4 | 5g |
$6441.0 | 2023-09-09 | ||
| Enamine | EN300-28273214-10g |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate |
2348294-08-4 | 10g |
$9550.0 | 2023-09-09 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0899-1g |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 96% | 1g |
¥25182.55 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0899-5g |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 96% | 5g |
¥86390.13 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0899-500mg |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 96% | 500mg |
¥16438.61 | 2024-04-18 | |
| Enamine | EN300-28273214-0.05g |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate |
2348294-08-4 | 95.0% | 0.05g |
$1866.0 | 2025-03-19 |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2348294-08-4 (tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate) Related Products
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